![molecular formula C7H12N4 B2612492 3-cyclobutyl-1-methyl-1H-1,2,4-triazol-5-amine CAS No. 1553917-14-8](/img/structure/B2612492.png)
3-cyclobutyl-1-methyl-1H-1,2,4-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-cyclobutyl-1-methyl-1H-1,2,4-triazol-5-amine is a chemical compound with the molecular formula C7H12N4 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclobutyl group attached to the 3-position of a 1,2,4-triazole ring, which also has a methyl group attached to the 1-position .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, which is 152.201. Other properties such as melting point, boiling point, and density were not available in the sources I found .Scientific Research Applications
Triazole Compounds in Agriculture and Medicine
Triazoles, including derivatives like 3-cyclobutyl-1-methyl-1H-1,2,4-triazol-5-amine, play a significant role in the fine organic synthesis industry, contributing to the development of pharmaceuticals, agricultural products, dyes, and high-energy materials (Nazarov et al., 2021). Their applications in agriculture include the formulation of insecticides, fungicides, and plant growth regulators, demonstrating the versatility of triazole compounds in enhancing crop protection and productivity.
In the medical field, triazole derivatives are foundational in the creation of antimicrobial and cardiological drugs, exemplifying their importance in addressing a wide range of health conditions. Notable medical applications include drugs like furazonal, thiotriazoline, and cardiotril, which offer antimicrobial effects and cardioprotective benefits (Nazarov et al., 2021).
Triazole Derivatives in Chemical Synthesis
The synthesis and reactivity of triazole derivatives, including those related to this compound, have been a focus of research due to their broad spectrum of biological activities. These activities span anti-inflammatory, antimicrobial, antitumoral, and antiviral properties (Ferreira et al., 2013). The pursuit of new synthetic methods and biological evaluations underlines the ongoing interest in triazole compounds as potential therapeutic agents.
Advancements in Triazole Synthesis
Recent advancements in the synthesis of triazoles, including eco-friendly approaches, have highlighted the importance of these compounds in various applications. Techniques such as copper-catalyzed azide-alkyne cycloadditions (CuAAC) have been explored for their efficiency and environmental benefits, paving the way for the development of new drugs and materials (de Souza et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
5-cyclobutyl-2-methyl-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4/c1-11-7(8)9-6(10-11)5-3-2-4-5/h5H,2-4H2,1H3,(H2,8,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWOCXKRTRYDLIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)C2CCC2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.